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Compound Name: Acetaldehyde hydrazone

Cat. No.: B1247221

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended for informational purposes only and does not constitute a formal

Safety Data Sheet (SDS). A dedicated and comprehensive SDS for acetaldehyde hydrazone
could not be located. The information herein is compiled from available data on acetaldehyde,

hydrazine, and general principles of handling volatile hydrazones. It is imperative that all

handling of this substance be conducted in a controlled laboratory setting by trained

professionals, adhering to all institutional and regulatory safety protocols.

Introduction
Acetaldehyde hydrazone (C₂H₆N₂) is a reactive chemical intermediate formed from the

condensation of acetaldehyde and hydrazine.[1] Due to its volatile nature and the hazardous

properties of its precursors, stringent safety and handling precautions are paramount. This

guide provides an in-depth overview of the known safety data, handling procedures, and

experimental considerations for acetaldehyde hydrazone.
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Hazard Identification and Classification
While a specific Globally Harmonized System (GHS) classification for acetaldehyde
hydrazone is not readily available, a hazard assessment can be extrapolated from its parent

compounds, acetaldehyde and hydrazine.

Inferred Hazards:

Flammability: Acetaldehyde is an extremely flammable liquid and vapor.[2][3] Vapors may

form explosive mixtures with air. It is anticipated that acetaldehyde hydrazone will also be

highly flammable.

Toxicity: Hydrazine is toxic and a suspected carcinogen.[4] Acetaldehyde is a carcinogen and

may cause genetic defects.[2][3] Therefore, acetaldehyde hydrazone should be handled as

a potentially toxic and carcinogenic substance.

Irritation: Acetaldehyde is a severe eye irritant and may cause respiratory irritation.[2][3]

Hydrazones can be irritating to the skin, eyes, and respiratory system.

Reactivity: Hydrazones are known to be reactive compounds. Acetaldehyde can form

explosive peroxides upon exposure to air.

GHS Pictograms (Inferred):

Due to the combined hazards of its precursors, the following GHS pictograms should be

considered:

Pictogram Hazard Class

Flame Flammable

Health Hazard
Carcinogen, Mutagen, Reproductive Toxicity,

Target Organ Toxicity

Exclamation Mark

Irritant (skin and eye), Skin Sensitizer, Acute

Toxicity (harmful), Narcotic Effects, Respiratory

Tract Irritant

Corrosion Skin Corrosion/Burns, Eye Damage
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NFPA 704 Diamond (Inferred):

A specific NFPA 704 rating for acetaldehyde hydrazone is not available. Based on the

properties of acetaldehyde and hydrazine, a tentative rating would be:

Health (Blue): 3 (Serious)

Flammability (Red): 4 (Severe)

Instability/Reactivity (Yellow): 2 (Moderate)

Special Hazards (White): COR (Corrosive)

Physical and Chemical Properties
Property Value Source

Molecular Formula C₂H₆N₂ [5]

Molecular Weight 58.08 g/mol [5]

Appearance
Not available (likely a volatile

liquid or low-melting solid)

Boiling Point Not available

Melting Point Not available

Solubility Not available

Safety and Handling Precautions
Engineering Controls:

All work with acetaldehyde hydrazone must be conducted in a certified chemical fume hood

with a face velocity of at least 100 feet per minute.

Use explosion-proof electrical and ventilating equipment.[2]

Ensure easy access to a safety shower and eyewash station.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.

Hand Protection: Use chemically resistant gloves, such as butyl rubber or Viton. A double

layer of gloves (e.g., nitrile inner, neoprene outer) is recommended. Inspect gloves for any

signs of degradation before and during use.

Respiratory Protection: If there is a risk of inhalation exposure despite engineering controls,

a full-face respirator with appropriate cartridges should be used.

Handling Procedures:

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent the formation of

explosive peroxides.[2]

Avoid contact with heat, sparks, open flames, and other ignition sources.

Use non-sparking tools.[2]

Take precautionary measures against static discharge.[2]

Keep containers tightly closed when not in use.

Avoid inhalation of vapors and direct contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Storage:

Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert

atmosphere.

Store away from incompatible materials such as oxidizing agents, acids, and metals.
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Store in a designated flammable liquids cabinet.

Accidental Release and First Aid Measures
Accidental Release:

Evacuate the area immediately.

Eliminate all ignition sources.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Ventilate the area and wash the spill site after material pickup is complete.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.

Experimental Protocols
Synthesis of Acetaldehyde Hydrazone
Materials:

Acetaldehyde (freshly distilled)
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Anhydrous hydrazine

Anhydrous ethanol

Glacial acetic acid (catalyst)

Inert atmosphere (nitrogen or argon)

Standard laboratory glassware (round-bottom flask, condenser, addition funnel, etc.)

Procedure:[6][7]

Set up a reaction apparatus under an inert atmosphere.

In a round-bottom flask, dissolve freshly distilled acetaldehyde in anhydrous ethanol.

Cool the solution in an ice bath.

Slowly add a solution of anhydrous hydrazine in anhydrous ethanol to the cooled

acetaldehyde solution via an addition funnel with stirring.

Add a catalytic amount of glacial acetic acid to the reaction mixture.

Allow the reaction to proceed at room temperature or with gentle heating, monitoring the

progress by a suitable analytical method (e.g., TLC, GC-MS).

Upon completion, the acetaldehyde hydrazone can be isolated. Due to its likely volatility, in

situ use is often preferred.

Purification:[8]

Distillation: If the product is a liquid, it may be purified by fractional distillation under reduced

pressure and an inert atmosphere.

Recrystallization: If the product is a solid, recrystallization from a suitable solvent (e.g.,

ethanol, hexane) can be performed.

Characterization:[9]
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NMR Spectroscopy: ¹H and ¹³C NMR can be used to confirm the structure of the synthesized

acetaldehyde hydrazone.

Mass Spectrometry: GC-MS or LC-MS can be used to determine the molecular weight and

fragmentation pattern.

Infrared Spectroscopy: IR spectroscopy can identify the characteristic C=N stretch of the

hydrazone.

Biological Activity and Signaling Pathways
Hydrazone derivatives are known to exhibit a wide range of biological activities, including

antimicrobial, anticonvulsant, and anticancer effects.[10] The specific biological effects of

acetaldehyde hydrazone are not well-documented in humans. However, studies in yeast have

identified a metabolic pathway for acetaldehyde hydrazones.

Metabolism of Acetaldehyde Hydrazone in Yeast:

Research has shown that in the yeast Candida palmioleophila, acetaldehyde hydrazones can

be metabolized by a NAD(P)+-dependent hydrazone dehydrogenase (Hdh). This enzyme

catalyzes the oxidative hydrolysis of the C=N double bond to produce the corresponding

hydrazide and acetate.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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